Cas no 1241678-97-6 ((S)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine)

• Product Name: (S)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine
• CAS No: 1241678-97-6
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 2190960
• PubChem ID: 53486887
• Update Time: 2023-10-31

(S)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine
• (1S)-1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-amine
• DTXSID50705179
• Y11769
• 1241678-97-6
• SCHEMBL15157706

• Inchi： 1S/C10H11F4N/c1-2-9(15)6-3-4-7(8(11)5-6)10(12,13)14/h3-5,9H,2,15H2,1H3/t9-/m0/s1
• InChI Key： LPQFPLJRYJOIMC-VIFPVBQESA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)[C@H](CC)N

Computed Properties

• Exact Mass: 221.083
• Monoisotopic Mass: 221.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.7